
Hydramicromelin D: A Technical Guide to its
Physicochemical Properties and Biological

Evaluation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydramicromelin D

Cat. No.: B1163472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydramicromelin D is a naturally occurring coumarin, a class of secondary metabolites widely

distributed in the plant kingdom and known for their diverse pharmacological activities. Isolated

from the twigs of Micromelum integerrimum, Hydramicromelin D belongs to a family of

structurally related coumarins found within this plant species. This technical guide provides a

comprehensive overview of the known physical and chemical properties of Hydramicromelin
D, alongside inferred experimental protocols for its isolation and characterization based on

studies of analogous compounds from the same source. The guide also explores the potential

biological activities of this compound in the context of related research.

Physicochemical Properties
While specific experimental data for some physical properties of Hydramicromelin D are not

extensively reported in the public domain, its fundamental chemical characteristics have been

established.
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Property Value Source

Molecular Formula C₁₅H₁₄O₇ [1]

Molecular Weight 306.27 g/mol [1]

Appearance Powder [1]

CAS Number 1623437-86-4 [1]

IUPAC Name

6-[(2R,3S,4S)-3,4-dihydroxy-4-

methyl-5-oxooxolan-2-yl]-7-

methoxychromen-2-one

[1]

Melting Point Not reported

Solubility Not reported

Spectral Data
Detailed spectral analyses are crucial for the structural elucidation of natural products. Although

the specific spectra for Hydramicromelin D are not readily available, the following represents

the types of data that would be acquired for its characterization, based on the analysis of other

coumarins isolated from Micromelum integerrimum.

¹H NMR Spectroscopy: Proton Nuclear Magnetic Resonance (¹H NMR) would provide

information on the chemical environment of hydrogen atoms in the molecule, revealing

details about the aromatic and aliphatic protons, their multiplicities, and coupling constants,

which are essential for assigning the relative stereochemistry.

¹³C NMR Spectroscopy: Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) would identify

all unique carbon atoms in the molecule, including carbonyls, aromatic carbons, and aliphatic

carbons, thus complementing the ¹H NMR data for a complete structural assignment.

Infrared (IR) Spectroscopy: IR spectroscopy would identify the presence of key functional

groups. For Hydramicromelin D, characteristic absorption bands would be expected for

hydroxyl (-OH), carbonyl (C=O) of the lactone and ester groups, and C-O ether linkages, as

well as aromatic C=C bonds.
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Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the

molecular formula by providing a highly accurate mass-to-charge ratio of the molecular ion.

Fragmentation patterns observed in the MS/MS spectrum would offer further structural

information by revealing stable fragments of the molecule.

Experimental Protocols
The following are detailed methodologies for the isolation and characterization of coumarins

from Micromelum integerrimum, which are presumed to be applicable to Hydramicromelin D.

Isolation of Coumarins from Micromelum integerrimum
Objective: To extract and isolate coumarins, including Hydramicromelin D, from the plant

material.

Methodology:

Extraction:

Air-dried and powdered twigs of Micromelum integerrimum are subjected to extraction with

a suitable solvent, typically methanol (MeOH) or ethanol (EtOH), at room temperature for

an extended period.

The resulting extract is filtered and concentrated under reduced pressure to yield a crude

extract.

Solvent Partitioning:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity, such as n-hexane, dichloromethane (CH₂Cl₂), and ethyl acetate

(EtOAc), to separate compounds based on their polarity.

Chromatographic Separation:

The fractions obtained from partitioning are subjected to multiple steps of column

chromatography.

A stationary phase such as silica gel or Sephadex LH-20 is commonly used.
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A gradient elution system with solvent mixtures like n-hexane-EtOAc or CH₂Cl₂-MeOH is

employed to separate the individual compounds.

Fractions are collected and monitored by Thin Layer Chromatography (TLC).

Final purification of the isolated compounds is often achieved using preparative High-

Performance Liquid Chromatography (HPLC).
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Caption: General workflow for the isolation of Hydramicromelin D.
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Structure Elucidation
Objective: To determine the chemical structure of the isolated compound.

Methodology:

Spectroscopic Analysis:

The purified compound is dissolved in a suitable deuterated solvent (e.g., CDCl₃, DMSO-

d₆).

1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra are recorded on a high-field

NMR spectrometer (e.g., 400 or 500 MHz).

High-resolution mass spectra are obtained using techniques such as ESI-TOF-MS to

confirm the molecular formula.

IR spectra are recorded on an FT-IR spectrometer to identify functional groups.

UV-Vis spectra are obtained to observe electronic transitions, which are characteristic of

the coumarin chromophore.

Biological Activity
Direct studies on the biological activity of Hydramicromelin D are limited. However, research

on other coumarins and extracts from Micromelum integerrimum provides some insights into its

potential pharmacological profile.
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Activity Investigated
Results for Related
Micromelum Coumarins

Potential Implication for
Hydramicromelin D

Cytotoxicity

Several known coumarins from

M. integerrimum were inactive

against the HCT116 colon

cancer cell line at 50 µM.[2]

Newly isolated coumarins from

the same plant showed no

obvious cytotoxic activities

against HepG2, HCT-116,

Hela, and PANC-1 cells below

40 µmol·L⁻¹.

Hydramicromelin D may exhibit

low cytotoxicity against these

cancer cell lines. Further

screening against a broader

panel of cell lines is warranted.

Anti-inflammatory Activity

Newly isolated coumarins from

M. integerrimum did not show

significant inhibitory effects on

NO production stimulated by

lipopolysaccharide in BV-2

cells at concentrations below

40 µmol·L⁻¹.

Hydramicromelin D is likely to

have weak anti-inflammatory

activity, at least through the

nitric oxide pathway.

Antimicrobial Activity

The essential oil from the fruit

of Micromelum integerrimum

has demonstrated broad-

spectrum antimicrobial activity.

[1] The activity of individual

isolated coumarins was not

specified.

It is possible that

Hydramicromelin D contributes

to the overall antimicrobial

effect of the plant extract,

though its individual potency is

unknown and requires specific

investigation.

Signaling Pathways and Mechanism of Action
Currently, there is no published research detailing the specific mechanism of action or the

signaling pathways modulated by Hydramicromelin D. Given the preliminary data suggesting

low cytotoxicity and anti-inflammatory effects of related coumarins from the same plant, it is

plausible that Hydramicromelin D does not potently interact with common pro-inflammatory or

cell survival signaling pathways.
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Future research could explore its effects on various cellular processes. A hypothetical workflow

for investigating the mechanism of action is presented below.

Hydramicromelin D
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Caption: A logical workflow for the biological evaluation of Hydramicromelin D.

Conclusion
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Hydramicromelin D is a structurally defined coumarin from Micromelum integerrimum. While

its fundamental chemical properties are known, a comprehensive profile of its physical

properties and detailed spectral data is not yet available in the public literature. Preliminary

biological data on related compounds suggest that it may not possess potent cytotoxic or anti-

inflammatory activities, although its contribution to the antimicrobial properties of the plant

extract remains a possibility. This technical guide serves as a foundational resource for

researchers, providing the known information and outlining the necessary experimental

approaches for a more thorough investigation of Hydramicromelin D's therapeutic potential.

Further studies are required to fully elucidate its physicochemical properties, biological

activities, and mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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